Cas no 144779-91-9 (L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI))

• Product Name: L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI)
• CAS No: 144779-91-9
• Molecular Formula: C₃₂H₃₉N₇O₆
• Molecular Weight: 617.69536
• CID: 140451
• PubChem ID: 464206

L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI) Properties

Names and Identifiers

• L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutanoyl-N-(1,1-dimethylethyl)-(9CI)
• (2S)-N-[(2S,3S)-4-[(2S)-2-(tert-butylcarbamoyl)pyrrolidin-1-yl]-3-hydroxy-4-oxo-1-phenylbutan-2-yl]-2-(quinoxaline-2-carbonylamino)butanediamide
• L-Prolinamide,N2-(2-quinoxalinylcarbonyl)-L-asparaginyl-(aS,bS)-b-amino-a-hydroxybenzenebutano...
• (2S,3S)-3-(N-(Quinoxaline-2-carbonyl)-L-asparaginyl)amino-2-hydroxy-4-phenylbutanoyl-L-proline, tert-butylamide
• N~1~-{(2S,3S)-4-[(2S)-2-(tert-butylcarbamoyl)pyrrolidin-1-yl]-3-hydroxy-4-oxo-1-phenylbutan-2-yl}-N~2~-(quinoxalin-2-ylcarbonyl)-L-aspartamide
• R 87366
• R-87366
• (2S,3S)-3-[N-(Quinoxaline-2-carbonyl)-L-asparaginyl]amino-2-hydroxy-4- phenylbutanoyl-L-proline, tert-butylamide
• (2S)-N-[(1S,2S)-1-benzyl-3-[(2S)-2-(tert-butylcarbamoyl)pyrrolidin-1-yl]-2-hydroxy-3-oxo-propyl]-2-(quinoxaline-2-carbonylamino)butanediamide
• HY-19232
• AKOS040747338
• (2S,3S)-3-[N-(Quinoxaline-2-carbonyl)-L-asparaginyl]amino-2-hydroxy-4-phenylbutanoyl-L-proline, tert-butylamide
• SCHEMBL15531796
• CS-0014974
• 144779-91-9
• (S)-N1-((2S,3S)-4-((S)-2-(tert-Butylcarbamoyl)pyrrolidin-1-yl)-3-hydroxy-4-oxo-1-phenylbutan-2-yl)-2-(quinoxaline-2-carboxamido)succinamide
• DTXSID10162800
• 3-(N-(quinoxaline-2-carbonyl)-L-asparaginyl)amino-2-hydroxy-4-phenylbutanoyl-L-proline tert-butylamide

• InChIKey： UYZMZENNYRSFDS-QNWDWTFCSA-N
• Inchi： InChI=1S/C32H39N7O6/c1-32(2,3)38-30(44)25-14-9-15-39(25)31(45)27(41)22(16-19-10-5-4-6-11-19)36-28(42)23(17-26(33)40)37-29(43)24-18-34-20-12-7-8-13-21(20)35-24/h4-8,10-13,18,22-23,25,27,41H,9,14-17H2,1-3H3,(H2,33,40)(H,36,42)(H,37,43)(H,38,44)/t22-,23-,25-,27-/m0/s1
• SMILES： NC(C[C@@H](C(N[C@H]([C@@H](C(N1CCC[C@H]1C(NC(C)(C)C)=O)=O)O)CC1C=CC=CC=1)=O)NC(C1C=NC2=CC=CC=C2N=1)=O)=O

Computed Properties

• Exact Mass: 617.29618199g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 12
• Monoisotopic Mass: 617.29618199g/mol
• Heavy Atom Count: 45
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Color/Form: Solid powder